Cas no 878197-92-3 ({5-fluoroimidazo1,2-apyridin-2-yl}methanol)

{5-fluoroimidazo1,2-apyridin-2-yl}methanol structure
878197-92-3 structure
Product Name:{5-fluoroimidazo1,2-apyridin-2-yl}methanol
CAS No:878197-92-3
MF:C8H7FN2O
MW:166.152384996414
CID:1120307
PubChem ID:53485251
Update Time:2025-04-20

{5-fluoroimidazo1,2-apyridin-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-Imidazo[1,2-a]pyridine-2-methanol
    • (5-Fluoroimidazo[1,2-a]pyridin-2-yl)methanol
    • {5-fluoroimidazo1,2-apyridin-2-yl}methanol
    • EN300-152266
    • 878197-92-3
    • W13611
    • {5-FLUOROIMIDAZO[1,2-A]PYRIDIN-2-YL}METHANOL
    • AKOS026729628
    • imidazo[1,2-a]pyridine-2-methanol,5-fluoro-
    • SCHEMBL3734117
    • JKFPKLUYRZNUGK-UHFFFAOYSA-N
    • DTXSID60704456
    • FT-0727290
    • DB-082414
    • MDL: MFCD11656370
    • Inchi: 1S/C8H7FN2O/c9-7-2-1-3-8-10-6(5-12)4-11(7)8/h1-4,12H,5H2
    • InChI Key: JKFPKLUYRZNUGK-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=NC(CO)=CN21

Computed Properties

  • Exact Mass: 166.05400
  • Monoisotopic Mass: 166.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.5A^2
  • XLogP3: 1.3

Experimental Properties

  • PSA: 37.53000
  • LogP: 0.96570

{5-fluoroimidazo1,2-apyridin-2-yl}methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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1PlusChem
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1PlusChem
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